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For Researchers, Scientists, and Drug Development Professionals

Introduction
In the field of alkaloid chemistry and pharmacology, precise nomenclature is paramount. This

technical guide addresses the relationship between "hordenine methiodide" and "candicine,"

two terms that have been used in scientific literature. Through a detailed examination of their

chemical structures, properties, and synthesis, this document clarifies their synonymous nature

and provides essential technical information for researchers.

Key Findings: The terms "hordenine methiodide" and "candicine iodide" are synonymous and

refer to the same chemical entity: the iodide salt of the quaternary ammonium cation, 2-(4-

hydroxyphenyl)-N,N,N-trimethylethan-1-aminium. The name "candicine" refers to the cation

itself, which can be paired with various anions.

Chemical Structure and Nomenclature
The foundational distinction lies in the structures of hordenine and the candicine cation.

Hordenine is a naturally occurring phenethylamine alkaloid, chemically known as N,N-

dimethyltyramine.[1] Candicine is the N,N,N-trimethyl derivative of tyramine, existing as a

quaternary ammonium cation.[2]

The synthesis of candicine iodide involves the N-methylation of hordenine using methyl iodide.

[2] This reaction adds a third methyl group to the nitrogen atom of hordenine, converting the
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tertiary amine into a quaternary ammonium salt. The counter-ion in this specific reaction is

iodide, leading to the formation of candicine iodide.

Therefore, "hordenine methiodide" is a descriptive name indicating the product of the

methylation of hordenine with methyl iodide, which is, in fact, candicine iodide.

Quantitative Data
The following table summarizes the key quantitative data for hordenine and candicine salts for

easy comparison.

Property Hordenine
Candicine Iodide
(Hordenine
Methiodide)

Candicine Chloride

IUPAC Name

4-[2-

(dimethylamino)ethyl]

phenol

2-(4-hydroxyphenyl)-

N,N,N-trimethylethan-

1-aminium iodide

2-(4-hydroxyphenyl)-

N,N,N-trimethylethan-

1-aminium chloride

Synonyms

N,N-

Dimethyltyramine,

Anhaline

Hordenine methiodide -

CAS Number 539-15-1 6656-13-9 (for cation) -

Molecular Formula C₁₀H₁₅NO C₁₁H₁₈INO C₁₁H₁₈ClNO

Molar Mass 165.23 g/mol 307.17 g/mol 215.72 g/mol

Melting Point 117-118 °C 234 °C[2]
285 °C

(decomposition)[2]

Solubility in Water Soluble Highly soluble[2] Highly soluble[2]

Experimental Protocols
Synthesis of Candicine Iodide from Hordenine
This protocol is based on the classical method described by Barger in 1909.
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Objective: To synthesize candicine iodide (hordenine methiodide) via the N-methylation of

hordenine.

Materials:

Hordenine

Methyl iodide (CH₃I)

Methanol (or another suitable solvent)

Procedure:

Dissolution: Dissolve a known quantity of hordenine in a minimal amount of methanol in a

round-bottom flask.

Addition of Methylating Agent: To the stirred solution, add an excess of methyl iodide. The

reaction involves the quaternization of the tertiary amine of hordenine.

Reaction: The reaction mixture is typically stirred at room temperature or gently heated under

reflux for several hours to ensure complete reaction. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Crystallization and Isolation: As the reaction proceeds, the quaternary ammonium salt, being

less soluble in the solvent than the starting amine, will precipitate out. The mixture is then

cooled to facilitate further crystallization.

Filtration and Washing: The precipitated candicine iodide is collected by filtration. The

crystals are washed with a small amount of cold solvent (e.g., methanol or diethyl ether) to

remove any unreacted starting materials and impurities.

Drying: The purified crystals of candicine iodide are then dried under vacuum.

Expected Outcome: White to off-white crystalline solid of candicine iodide.

Signaling Pathways and Logical Relationships
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The relationship between hordenine, its methylation, and the resulting candicine salts can be

visualized as a straightforward chemical transformation. This process is a key step in both the

chemical synthesis and the biosynthesis of these compounds in certain plants.

Synthesis

Hordenine
(N,N-dimethyltyramine)

Candicine Cation
(2-(4-hydroxyphenyl)-N,N,N-
trimethylethan-1-aminium)

  + CH3I
(N-methylation)

Candicine Iodide
(Hordenine Methiodide)  + I⁻

Candicine Chloride

  + Cl⁻

Click to download full resolution via product page

Caption: Chemical relationship between hordenine and candicine salts.

The following diagram illustrates a generalized workflow for the synthesis and purification of

candicine iodide from hordenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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